Cas no 1941213-08-6 (tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate
• CAS No: 1941213-08-6
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• MDL: MFCD16661013
• CID: 4632576
• PubChem ID: 46941954
• Update Time: 2025-07-25

tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
• TERT-BUTYL (3S,4R)-4-FLUORO-3-HYDROXYPIPERIDINE-1-CARBOXYLATE
• (3S,4R)-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
• tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate
• cis-1-Boc- 4-fluoro-3-hydroxypiperidine
• cis-1-Boc-4-fluoro-3-piperidinol
• (3S, 4R)-1-Boc-4-fluoro-3-piperidinol
• AB0093838
• P11929
• P17935
• (3S,4R)-1-Boc- 4-fluoro
• (3S,4R)-1-Boc- 4-fluoro-3-hydroxypiperidine
• DB-223051
• 1,1-Dimethylethyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate
• 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
• 1941213-08-6
• AKOS015899093
• 1174020-46-2
• CS-0048535
• DTXSID701160810
• AS-51110
• cis-tert-butyl4-fluoro-3-hydroxypiperidine-1-carboxylate
• MFCD16661013
• SCHEMBL13779809
• cis-t-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate

• MDL： MFCD16661013
• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： FZAKOAFETOZBLC-SFYZADRCSA-N
• SMILES： F[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@@H]1O

Computed Properties

• Exact Mass: 219.127
• Monoisotopic Mass: 219.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate (CAS No. 1941213-08-6)

Tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate (CAS No. 1941213-08-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. The presence of both fluorine and hydroxyl substituents on the piperidine ring endows it with distinct chemical properties that make it a valuable intermediate in the creation of novel therapeutic agents.

The molecular structure of tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate consists of a piperidine core substituted with a tert-butyl group at the 1-position, a hydroxyl group at the 3-position, and a fluoro group at the 4-position. This arrangement results in a molecule with high steric hindrance due to the tert-butyl moiety, which can influence its reactivity and interaction with biological targets. The fluoro substituent, on the other hand, is known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of piperidine-based scaffolds for pharmaceutical applications. Piperidines are versatile heterocyclic compounds that are frequently incorporated into drug molecules due to their ability to mimic natural amino acid structures and their favorable pharmacokinetic properties. The specific configuration of tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate, particularly the cis arrangement of the hydroxyl and fluoro groups, is believed to contribute to its unique biological activity.

One of the most compelling aspects of tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced efficacy and reduced side effects. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and neurological disorders. The fluorine atom, in particular, has been found to improve binding affinity to target proteins, making it an attractive moiety for drug design.

The synthesis of tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom, for example, often necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient and scalable production processes for this compound, making it more accessible for research and development purposes.

In academic research, tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate has been used as a key intermediate in the development of new drug candidates. Its structural motifs have been explored in various therapeutic contexts, demonstrating its versatility as a pharmacophore. The compound's ability to undergo further functionalization allows scientists to tailor its properties for specific applications, such as modulating enzyme activity or enhancing receptor binding.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated. Fluorine atoms are known to influence both the physical properties and biological activity of molecules. In the case of tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate, the presence of fluorine contributes to improved metabolic stability and lipophilicity, which are critical factors in drug design. These properties make it an attractive candidate for further development into clinical candidates.

Recent studies have also highlighted the importance of stereochemistry in drug design. The cis configuration of the hydroxyl and fluoro groups in tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate is thought to play a significant role in its biological activity. This configuration may enhance interactions with biological targets by optimizing spatial orientation and electronic distribution. Such insights are invaluable for designing more effective drugs with improved pharmacological profiles.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on piperidine scaffolds. The unique properties of tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate make it a promising candidate for further exploration in this context. As synthetic methodologies continue to evolve, researchers will be able to access increasingly complex derivatives of this compound, opening up new avenues for drug discovery.

In conclusion, tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate (CAS No. 1941213-08-6) is a significant compound in pharmaceutical chemistry with a wide range of potential applications. Its unique structural features and biological activity make it an invaluable intermediate for the synthesis of novel therapeutic agents. As research in this field progresses, we can expect to see further advancements driven by the versatility and utility of this compound.